molecular formula C13H16N2S B8391845 2-Piperidin-2-ylmethylbenzothiazole

2-Piperidin-2-ylmethylbenzothiazole

Cat. No.: B8391845
M. Wt: 232.35 g/mol
InChI Key: PVLOBCRGWKROKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Piperidin-2-ylmethylbenzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a piperidinylmethyl group.

Properties

Molecular Formula

C13H16N2S

Molecular Weight

232.35 g/mol

IUPAC Name

2-(piperidin-2-ylmethyl)-1,3-benzothiazole

InChI

InChI=1S/C13H16N2S/c1-2-7-12-11(6-1)15-13(16-12)9-10-5-3-4-8-14-10/h1-2,6-7,10,14H,3-5,8-9H2

InChI Key

PVLOBCRGWKROKN-UHFFFAOYSA-N

Canonical SMILES

C1CCNC(C1)CC2=NC3=CC=CC=C3S2

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structural and functional distinctions between 2-piperidin-2-ylmethylbenzothiazole and related compounds from the evidence:

Compound Core Structure Substituents Pharmacological Target Molecular Weight (g/mol)
This compound Benzothiazole Piperidin-2-ylmethyl Not explicitly stated ~246 (estimated)
Pioglitazone HCl () Thiazolidine-2,4-dione Ethyl-pyridyl, ethoxybenzyl PPAR-γ agonist (antidiabetic) 392.89
2-((Pyridin-2-ylmethyl)thio)-1H-benzimidazole () Benzimidazole Pyridylmethylthio Unknown (structural analog) 257.35
Dibenzo[b,f][1,4]oxazepine derivative () Dibenzooxazepine Piperazinyl, dithiabiureto CNS modulation (hypothesized) ~450–500 (estimated)
Imidazo[2,1-b][1,3,4]thiadiazole derivative () Imidazo-thiadiazole Piperidin-piperazinylmethyl, phenyl Therapeutic patents (unspecified) ~500–550 (estimated)
Key Observations:
  • Benzothiazole vs. Benzimidazole : The benzothiazole core (target compound) exhibits greater electron deficiency compared to benzimidazole (), influencing reactivity and binding affinity .
  • Piperidine vs.
  • Pharmacological Targets: Pioglitazone () acts as a PPAR-γ agonist, while dibenzooxazepine derivatives () are synthesized for hypothesized CNS activity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.